Endogenous metabolite
  • Retinol Palmitate
    Retinol Palmitate
    • Cat. No.:
    • B000602
    • CAS No.:
    • 79-81-2
    • Molecular Formula:
    • C36H60O2
    • Molecular Weight:
    • 524.9 g/mol
    Description
    All-trans-retinyl palmitate is an all-trans-retinyl ester obtained by formal condensation of the carboxy group of palmitic (hexadecanoic acid) with the hydroxy group of all-trans-retinol. It is used in cosmetic ...
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  • Phenylethanolamine
    Phenylethanolamine
    • Cat. No.:
    • B123470
    • CAS No.:
    • 7568-93-6
    • Molecular Formula:
    • C8H11NO
    • Molecular Weight:
    • 137.18 g/mol
    Description
    Phenylethanolamine is the simplest member of the class of phenylethanolamines that is 2-aminoethanol bearing a phenyl substituent at the 1-position. The parent of the phenylethanolamine class. It has a role as a...
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  • p-Tolualdehyde
    p-Tolualdehyde
    • Cat. No.:
    • B123495
    • CAS No.:
    • 104-87-0
    • Molecular Formula:
    • C8H8O
    • Molecular Weight:
    • 120.15 g/mol
    Description
    P-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 4-position. It has a role as a plant metabolite.
    4-Methylbenzaldehyde has been reported in Artemisia minor, Gossypium hirsutum, and...
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  • 3-Methyl-2-oxobutanoic acid
    3-Methyl-2-oxobutanoic acid
    • Cat. No.:
    • B1196658
    • CAS No.:
    • 759-05-7
    • Molecular Formula:
    • C5H8O3
    • Molecular Weight:
    • 116.11 g/mol
    Description
    3-methyl-2-oxobutanoic acid is a 2-oxo monocarboxylic acid that is the 2-oxo derivative of isovaleric acid. It has a role as a human metabolite and a Saccharomyces cerevisiae metabolite. It is a 2-oxo monocarbox...
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  • N-Acetylputrescine
    N-Acetylputrescine
    • Cat. No.:
    • B1196675
    • CAS No.:
    • 5699-41-2
    • Molecular Formula:
    • C6H14N2O
    • Molecular Weight:
    • 130.19 g/mol
    Description
    N-acetylputrescine is an N-monoacetylalkane-alpha,omega-diamine that is the N-monoacetyl derivative of putrescine. It has a role as a metabolite and a mouse metabolite. It is a N-monoacetylalkane-alpha,omega-dia...
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  • disialyllacto-N-tetraose
    disialyllacto-N-tetraose
    • Cat. No.:
    • B1598031
    • CAS No.:
    • 61278-38-4
    • Molecular Formula:
    • C48H79N3O37
    • Molecular Weight:
    • 1290.1 g/mol
    Description
    prevents necrotising enterocolitis
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  • Quinate
    Quinate
    • Cat. No.:
    • B1679955
    • CAS No.:
    • 77-95-2
    • Molecular Formula:
    • C7H12O6
    • Molecular Weight:
    • 192.17 g/mol
    Description
    (-)-quinic acid is the (-)-enantiomer of quinic acid. It is a conjugate acid of a (-)-quinate. It is an enantiomer of a (+)-quinic acid.
    Quinate is a metabolite found in or produced by Escherichia coli (strai...
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  • Cellopentaose
    Cellopentaose
    • Cat. No.:
    • B7799376
    • CAS No.:
    • Molecular Formula:
    • C30H52O26
    • Molecular Weight:
    • 828.7 g/mol
    Description
    Cellopentaose is a pentasaccharide comprised of five D-glucose residues connected by beta(1->4) linkages.
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  • Glutarylcarnitine lithium
    Glutarylcarnitine lithium
    • Cat. No.:
    • B11928166
    • CAS No.:
    • Molecular Formula:
    • C12H20LiNO6
    • Molecular Weight:
    • 281.3 g/mol
    Description
    Glutarylcarnitine lithium is a useful research compound. Its molecular formula is C12H20LiNO6 and its molecular weight is 281.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Glutarylcarnit...
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  • Cytarabine
    Cytarabine
    • Cat. No.:
    • B15565411
    • CAS No.:
    • 147-94-4; 69-74-9
    • Molecular Formula:
    • C9H13N3O5
    • Molecular Weight:
    • 243.22 g/mol
    Description
    Cytarabine can cause developmental toxicity according to an independent committee of scientific and health experts.
    Cytarabine appears as colorless crystals. Used as an antiviral agent.
    Cytarabine is a pyr...
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